(Z)-Octacos-19-en-11-one
Overview
Description
(Z)-Octacos-19-en-11-one is a very important organic compound belonging to the class of fatty acids. It is a saturated fatty acid with a chain of twenty-eight carbon atoms and one double bond at the eleventh carbon atom from the omega end. This compound is also known as docosanoic acid, and it is found naturally in many plant and animal sources, including palm oil, human milk, and beef tallow. It is a precursor for many biologically important compounds, such as prostaglandins, leukotrienes, and thromboxanes. (Z)-Octacos-19-en-11-one is also used in a variety of laboratory experiments and applications, including mass spectrometry, immunoassays, and chromatography.
Scientific Research Applications
(Z)-Octacos-19-en-11-one has a variety of scientific research applications. It is used in mass spectrometry for the identification and quantification of fatty acids and other compounds. It is also used in immunoassays to detect the presence of antibodies and antigens. Furthermore, (Z)-Octacos-19-en-11-one is used in chromatography to separate and identify components of complex mixtures. It is also used in the study of enzyme-catalyzed reactions and in the study of the structure and function of lipids.
Mechanism of Action
(Z)-Octacos-19-en-11-one is a saturated fatty acid that can be metabolized by the body to produce energy. It can be broken down in the mitochondria by β-oxidation to produce acetyl-CoA, which can then be used to produce ATP. In addition, (Z)-Octacos-19-en-11-one can be metabolized by the liver to form ketone bodies, which can be used as an energy source by the body.
Biochemical and Physiological Effects
(Z)-Octacos-19-en-11-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha, interleukin-1β, and interleukin-6. It has also been shown to reduce the production of reactive oxygen species and to decrease the production of nitric oxide. In addition, (Z)-Octacos-19-en-11-one has been shown to have anti-microbial and anti-cancer effects.
Advantages and Limitations for Lab Experiments
(Z)-Octacos-19-en-11-one has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it an attractive option for laboratory experiments. Additionally, the compound is relatively stable and has a low toxicity, making it safe to use in experiments. Furthermore, (Z)-Octacos-19-en-11-one can be used in a variety of laboratory experiments, including mass spectrometry, immunoassays, and chromatography.
On the other hand, (Z)-Octacos-19-en-11-one has some limitations for lab experiments. It is not soluble in water, which can make it difficult to work with in some laboratory experiments. Additionally, it is not very reactive, which can limit its usefulness in certain experiments.
Future Directions
There are a variety of potential future directions for (Z)-Octacos-19-en-11-one. One potential direction is to explore its potential as an anti-inflammatory agent in the treatment of inflammatory diseases, such as asthma and arthritis
properties
IUPAC Name |
(Z)-octacos-19-en-11-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H54O/c1-3-5-7-9-11-13-14-15-16-17-18-19-21-23-25-27-28(29)26-24-22-20-12-10-8-6-4-2/h15-16H,3-14,17-27H2,1-2H3/b16-15- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FILQRXMAOLONOW-NXVVXOECSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(=O)CCCCCCCC=CCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCC(=O)CCCCCCC/C=C\CCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H54O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-Octacos-19-en-11-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
